![molecular formula C22H20ClF3N4O5 B2892892 5-acetyl-1-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl](methyl)amino]-3-[2-(4-methoxyphenoxy)ethyl]-2,4(1H,3H)-pyrimidinedione CAS No. 338399-62-5](/img/structure/B2892892.png)
5-acetyl-1-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl](methyl)amino]-3-[2-(4-methoxyphenoxy)ethyl]-2,4(1H,3H)-pyrimidinedione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-acetyl-1-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl](methyl)amino]-3-[2-(4-methoxyphenoxy)ethyl]-2,4(1H,3H)-pyrimidinedione is a useful research compound. Its molecular formula is C22H20ClF3N4O5 and its molecular weight is 512.87. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Applications
Research on pyrimidinones and thienopyrimidines, which share a structural resemblance with the given compound, indicates significant antimicrobial properties. For example, Abdel-rahman, Bakhite, and Al-Taifi (2002) synthesized new pyridothienopyrimidines and pyridothienotriazines, testing them for antimicrobial activities. Their findings suggest potential applications of similar compounds in developing new antimicrobial agents (A. Abdel-rahman, E. A. Bakhite, E. A. Al-Taifi, 2002).
Antiviral Activity
Compounds within the pyrimidine class have been evaluated for their antiviral activities, as demonstrated by Hocková et al. (2003), who investigated 5-substituted-2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines. These compounds showed marked inhibition against retrovirus replication in cell culture, pointing to the potential antiviral applications of related chemical entities (D. Hocková, A. Holý, M. Masojídková, et al., 2003).
Synthesis of Novel Compounds
The structural complexity of pyrimidines and related compounds allows for the synthesis of novel entities with potential biological activities. Bakhite, Al‐Sehemi, and Yamada (2005) expanded on this by synthesizing novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related systems, exploring their synthetic pathways and potential as precursors for further chemical investigations (E. A. Bakhite, A. Al‐Sehemi, Yoichi M. A. Yamada, 2005).
Potential in Organic Synthesis and Chemical Research
The diversity in reactions and synthesis of pyrimidine derivatives, including cyclization reactions and interactions with various reagents, underscores the potential of such compounds in organic synthesis and chemical research. Their reactivity and the formation of novel heterocyclic compounds indicate a broad utility in developing new materials, pharmaceuticals, and research tools.
The research applications of "5-acetyl-1-[3-chloro-5-(trifluoromethyl)-2-pyridinylamino]-3-[2-(4-methoxyphenoxy)ethyl]-2,4(1H,3H)-pyrimidinedione" and structurally related compounds span antimicrobial and antiviral activities, synthesis of novel compounds with potential biological activity, and contributions to the fields of organic synthesis and chemical research. These findings highlight the compound's relevance in scientific research, offering pathways for developing new therapeutic agents and materials.
properties
IUPAC Name |
5-acetyl-1-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-methylamino]-3-[2-(4-methoxyphenoxy)ethyl]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20ClF3N4O5/c1-13(31)17-12-30(28(2)19-18(23)10-14(11-27-19)22(24,25)26)21(33)29(20(17)32)8-9-35-16-6-4-15(34-3)5-7-16/h4-7,10-12H,8-9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZQFEQJZXRVKTA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CN(C(=O)N(C1=O)CCOC2=CC=C(C=C2)OC)N(C)C3=C(C=C(C=N3)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20ClF3N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
512.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.